Cas no 158550-93-7 (Dibenz[b,d]oxepin-1,7-diol,6,7,7a,8,9,11a-hexahydro-7,10-dimethyl-3-pentyl-)

• Product Name: Dibenz[b,d]oxepin-1,7-diol,6,7,7a,8,9,11a-hexahydro-7,10-dimethyl-3-pentyl-
• CAS No: 158550-93-7
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 200557
• PubChem ID: 3083475
• Update Time: 2025-04-19

Dibenz[b,d]oxepin-1,7-diol,6,7,7a,8,9,11a-hexahydro-7,10-dimethyl-3-pentyl- Chemical and Physical Properties

Names and Identifiers

• Dibenz[b,d]oxepin-1,7-diol,6,7,7a,8,9,11a-hexahydro-7,10-dimethyl-3-pentyl-
• 7,10-dimethyl-3-pentyl-7a,8,9,11a-tetrahydro-6H-benzo[d][1]benzoxepine-1,7-diol
• 3-PEHHDO
• 3-Pentyl-6,7,7a,8,9,11a-hexahydro-1,7-dihydroxy-7,10-dimethyldibenzo(b,d)oxepin
• 7,10-dimethyl-3-pentyl-6,7,7a,8,9,11a-hexahydrodibenzo[b,d]oxepine-1,7-diol
• Dibenz(b,d)oxepin-1,7-diol, 6,7,7a,8,9,11a-hexahydro-7,10-dimethyl-3-pentyl-
• DTXSID00935944
• 158550-93-7

• Inchi： 1S/C21H30O3/c1-4-5-6-7-15-11-18(22)20-16-10-14(2)8-9-17(16)21(3,23)13-24-19(20)12-15/h10-12,16-17,22-23H,4-9,13H2,1-3H3
• InChI Key： FHBKGUVKPKDHKT-UHFFFAOYSA-N
• SMILES： O1C2C=C(CCCCC)C=C(C=2C2C=C(C)CCC2C(C)(C1)O)O

Computed Properties

• Exact Mass: 330.2196
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines